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Compound of Interest

Compound Name: Oxazine 170 perchlorate

Cat. No.: B1596106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxazine 170 perchlorate is a highly efficient and stable laser dye belonging to the oxazine

family, known for its strong absorption in the orange-red region of the spectrum and intense

fluorescence in the red to near-infrared region. Its favorable photophysical properties make it a

valuable gain medium for dye lasers, which are widely utilized in various scientific and

technological fields, including spectroscopy, medical diagnostics, and materials processing.

This document provides detailed application notes and experimental protocols for the effective

use of Oxazine 170 perchlorate in laser technology.

Spectroscopic and Lasing Properties
Oxazine 170 perchlorate exhibits distinct spectroscopic and lasing characteristics that are

influenced by the solvent environment. The choice of solvent is critical for optimizing laser

performance, including tuning range, energy conversion efficiency, and photostability.

Data Presentation: Spectroscopic and Laser
Performance in Various Solvents
The following table summarizes the key spectroscopic and laser performance parameters of

Oxazine 170 perchlorate in different solvents. This data is essential for selecting the

appropriate solvent for a specific laser application.
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Solvent

Absorptio
n Max
(λ_abs_,
nm)

Emission
Max
(λ_em_,
nm)

Fluoresce
nce
Quantum
Yield
(Φ_f_)

Lasing
Range
(nm)

Peak
Lasing
Waveleng
th (nm)

Energy
Conversi
on
Efficiency
(%)

Ethanol 621[1] 648[1] ~0.5[2] 640 - 680 ~660 -

Methanol 613.25[3] ~645 0.63[1] - - -

Dichlorome

thane
- -

Higher

than in

Ethanol[2]

- - -

1,2-

Dichlorobe

nzene

- -

Higher

than in

Ethanol[2]

- - -

PMMA

(solid

matrix)

621[1] 648[1] - - - -

Note: Data for lasing range, peak lasing wavelength, and energy conversion efficiency are not

consistently available across all solvents in the reviewed literature. The provided values are

based on available data and general trends observed for oxazine dyes.

Experimental Protocols
Preparation of Oxazine 170 Perchlorate Dye Solution
Objective: To prepare a stock solution and working solutions of Oxazine 170 perchlorate for

laser applications.

Materials:

Oxazine 170 perchlorate powder

Laser-grade solvent (e.g., ethanol, methanol, DMSO)

Volumetric flasks
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Pipettes

Magnetic stirrer and stir bar

Ultrasonic bath (optional)

Protocol:

Stock Solution Preparation (e.g., 1 mM in Ethanol):

Accurately weigh the required amount of Oxazine 170 perchlorate powder. The molecular

weight of Oxazine 170 perchlorate is 431.87 g/mol . For a 1 mM solution, this

corresponds to 0.43187 mg per mL of solvent.

Transfer the weighed powder to a clean, dry volumetric flask.

Add a small amount of the chosen laser-grade solvent to dissolve the powder. Gentle

swirling or sonication can aid in dissolution.

Once the powder is completely dissolved, add the solvent to the final volume mark on the

volumetric flask.

Mix the solution thoroughly by inverting the flask several times or using a magnetic stirrer.

Store the stock solution in a dark, airtight container to prevent photodegradation and

solvent evaporation.

Working Solution Preparation:

Prepare working solutions of the desired concentration by diluting the stock solution with

the same solvent.

The optimal concentration for laser operation typically ranges from 1 x 10⁻⁴ M to 5 x 10⁻⁴

M, depending on the pump source and cavity design. It is recommended to optimize the

concentration for your specific experimental setup.

Measurement of Laser Performance Characteristics
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Objective: To determine the tuning range, peak lasing wavelength, and energy conversion

efficiency of an Oxazine 170 perchlorate dye laser.

Materials:

Pulsed or continuous-wave (CW) pump laser (e.g., Nd:YAG, flashlamp)

Dye laser cavity (including a dye cell or jet, mirrors, and a tuning element like a diffraction

grating or prism)

Prepared Oxazine 170 perchlorate solution

Power/energy meter

Spectrometer or monochromator

Optical components (lenses, mirrors, etc.) for beam steering and focusing

Protocol:

Experimental Setup:

Assemble the dye laser cavity according to a standard design (e.g., Hänsch-type or

Littman-Metcalf configuration). A schematic of a typical transversely pumped dye laser

setup is shown below.

Align the pump laser beam to focus into the dye cell containing the Oxazine 170
perchlorate solution.

Align the resonator mirrors to achieve laser oscillation.

Tuning Range and Peak Lasing Wavelength Measurement:

With the dye laser oscillating, slowly adjust the tuning element (e.g., rotate the diffraction

grating).

At each position of the tuning element, measure the output wavelength using a

spectrometer.
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Record the range of wavelengths over which laser output is observed. This is the tuning

range.

Measure the output power/energy at each wavelength. The wavelength corresponding to

the highest output power/energy is the peak lasing wavelength.

Energy Conversion Efficiency Measurement:

Measure the input pump energy (E_in) delivered to the dye solution using a power/energy

meter.

Measure the output energy (E_out) of the dye laser at the peak lasing wavelength.

Calculate the energy conversion efficiency (η) using the following formula: η (%) = (E_out /

E_in) * 100

Mandatory Visualizations
Experimental Workflow for Evaluating Oxazine 170
Perchlorate as a Laser Dye
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Caption: Experimental workflow for evaluating Oxazine 170 perchlorate as a laser dye.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1596106?utm_src=pdf-body-img
https://www.benchchem.com/product/b1596106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship between Solvent Properties and
Laser Performance

Solvent Properties

Laser Performance

Polarity

Lasing Efficiency
affects

Tuning Rangeinfluences

Viscosity Photostabilitycan affect

Click to download full resolution via product page

Caption: Influence of solvent properties on the laser performance of Oxazine 170 perchlorate.

Photostability and Handling
Oxazine 170 perchlorate generally exhibits good photostability, which is crucial for long-term

laser operation. However, like most organic dyes, it can undergo photodegradation under

intense pumping conditions. To maximize the lifetime of the dye solution:

Use a circulating dye system: For high-repetition-rate or CW operation, a dye circulator or jet

is recommended to move the dye solution through the pump region, reducing the exposure

time of individual molecules to the pump radiation.

Filter the dye solution: Regularly filter the dye solution to remove any photodegradation

products that can absorb the laser emission and reduce efficiency.

Store solutions in the dark: When not in use, store dye solutions in a dark, cool place to

minimize degradation.

Safety Precautions:
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Oxazine 170 perchlorate is a chemical and should be handled with appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Work in a well-ventilated area, especially when using volatile organic solvents.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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